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Compound of Interest

Compound Name: 5-methoxy-1H-inden-2(3H)-one
CAS No.: 76413-89-3
Cat. No.: B1590326
Get Quote
. J

Executive Summary & Chemical Profile

5-methoxy-1H-inden-2(3H)-one is a bicyclic ketone characterized by a reactive methylene
group flanking the carbonyl. Unlike its isomer 1-indanone, the 2-indanone scaffold is less stable
and more prone to enolization and metabolic oxidation.

Primary Off-Target Risks:

+ Pharmacological Polypharmacology: Due to its lipophilic, rigid structure, it frequently hits
monoaminergic targets (Serotonin/Dopamine receptors) and Monoamine Oxidases (MAO-
A/B) regardless of the intended primary target.

e Metabolic Bioactivation: The methoxy-substituted phenyl ring is a hotspot for metabolic
activation (O-demethylation), potentially leading to reactive quinone species that covalently
modify hepatic proteins (toxicity).

Comparative Analysis: Scaffold Performance
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The following table compares 5-methoxy-2-indanone against alternative scaffolds used in

similar drug discovery campaigns.

5-methoxy-2- 5-methoxy-1- Rasagiline
Feature ) ) 2-Tetralone
indanone indanone (Reference)
High enolization Stable enone
Electronic potential; system; More flexible; Propargylamine
Character nucleophilic at electrophilic at stable ketone. (Covalent).
C1/Cs. C3.
High: Prone to
reactive Moderate:
o ) Moderate: Stable  Low: Standard
Metabolic Risk metabolite ) ) CYP1A2
) ) ring system. hydroxylation.
formation via substrate.
oxidation.
High: Lipophilic
) (LogP ~1.5-2.0), High: Similar High: High High: Designed
CNS Penetration ) o -
crosses BBB lipophilicity. permeability. for CNS.
easily.
MAO-A/B, _ . _
, o Dopamine Highly Selective
Off-Target Class NMDA, Sigma Tubulin, Kinases.
Receptors. MAO-B.
Receptors.

Assessment Workflow: The "Funnel”™ Approach

To scientifically validate the off-target profile, you must move from in silico prediction to in vitro

binding, and finally to reactive metabolite assessment.

Diagram 1: Off-Target Assessment Pipeline

This workflow visualizes the decision gates for evaluating the molecule.
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Caption: A tiered screening funnel moving from computational prediction to physical validation
of binding and metabolic toxicity.

Detailed Experimental Protocols

Protocol A: Broad-Spectrum Binding Profiling
(SafetyScreen44 Equivalent)

Objective: Determine pharmacological promiscuity against 44 critical targets (GPCRs, lon
Channels, Transporters) associated with adverse drug reactions (ADRS).

Rationale: Indanones are "sticky." A single-point assay at 10 uM is insufficient. You must
determine

values to distinguish between specific off-target engagement and non-specific hydrophobic
binding.

Methodology:

e Preparation: Dissolve 5-methoxy-2-indanone in 100% DMSO to 10 mM stock.

e Screening Concentration: Dilute to 10 uM in assay buffer (typically 50 mM Tris-HCI, pH 7.4).
e Radioligand Displacement:

o Incubate the compound with membrane preparations containing the target receptor (e.g.,
5-HT2B, hERG, MAO-A) and a specific radioligand.

o Controls: Use Reference Inhibitor (Positive Control) and Vehicle (DMSO, Negative
Control).

o Data Analysis:

o Calculate % Inhibition:
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o Threshold: Any inhibition > 50% triggers a dose-response curve (8-point serial dilution) to

determine

and

Protocol B: Reactive Metabolite Assessment (GSH
Trapping)

Objective: Assess if the 5-methoxy-2-indanone scaffold is bioactivated by Cytochrome P450s

(CYPs) into reactive electrophiles (e.g., quinones) that covalently bind proteins (a major toxicity
risk).

Rationale: The 5-methoxy group can be demethylated to a phenol, which can then be oxidized
to a quinone methide. This species will react with Glutathione (GSH).[1][2] If GSH adducts are
found, the molecule has a high risk of idiosyncratic toxicity.

Workflow Diagram:

Incubation Mix:
Microsomes + NADPH + GSH

+ 5-methoxy-2-indanone

Reaction:
37°C, 60 mins
(Metabolic Activation)

Quench:
Add cold Acetonitrile
Centrifuge

LC-MS/MS Analysis:
Search for [M+GSH]+ adducts
(Neutral Loss scanning)
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Caption: Workflow for detecting reactive metabolites via Glutathione (GSH) conjugation and
Mass Spectrometry.

Step-by-Step Procedure:
e Incubation System:
o Test Compound: 10 uM 5-methoxy-2-indanone.
o Enzyme Source: Human Liver Microsomes (HLM) at 1.0 mg/mL protein.
o Trapping Agent: Glutathione (GSH) at 5 mM (surrogate for cellular nucleophiles).
o Cofactor: NADPH regenerating system (essential for CYP activity).
» Reaction: Incubate at 37°C for 60 minutes.

o Termination: Quench with ice-cold acetonitrile (1:1 v/v) to precipitate proteins. Centrifuge at
10,000 x g for 10 min.

e Analysis (LC-MS/MS):
o Inject supernatant into a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).
o Data Mining: Search for the parent mass + 305.0681 Da (GSH addition).

o Interpretation: The presence of a GSH adduct indicates the formation of a reactive
intermediate. Compare the peak area of the adduct to the parent. A ratio > 1% suggests
significant covalent liability.

Data Interpretation & Causality
When analyzing the data for 5-methoxy-2-indanone, apply the following logic:
e Scenario A: High MAO-B Inhibition (

) + No GSH Adducts.
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o Conclusion: The molecule is acting as a reversible inhibitor. The "off-target" effect is
actually pharmacological overlap.

o Action: Check selectivity against MAO-A (hypertensive crisis risk).

e Scenario B: Low Receptor Binding + High GSH Adducts.

o Conclusion: The molecule is a "Silent Toxin." It does not bind receptors but generates
reactive species.

o Action:Stop progression. Structural modification is required (e.g., replace the methoxy
group with a fluoro group to block metabolism).

e Scenario C: Pan-Assay Interference (PAINS).
o Observation: Activity across unrelated targets (e.g., GPCRs AND Kinases).
o Mechanism:[3][4][5][6] Likely due to aggregation or redox cycling of the indanone core.

o Validation: Add 0.01% Triton X-100 to the assay buffer. If activity disappears, it was an
aggregation artifact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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